2H-Azepin-2-one, hexahydro-, polymer with 1,3-diisocyanatomethylbenzene and 2-ethyl-2-(hydroxymethyl
2H-Azepin-2-one, hexahydro-, polymer with 1,3-diisocyanatomethylbenzene and 2-ethyl-2-(hydroxymethyl
Brand Name:
Vulcanchem
CAS No.:
121193-19-9
VCID:
VC0055726
InChI:
InChI=1S/C9H6N2O2.C6H11NO.C6H14O3/c1-7-8(10-5-12)3-2-4-9(7)11-6-13;8-6-4-2-1-3-5-7-6;1-2-6(3-7,4-8)5-9/h2-4H,1H3;1-5H2,(H,7,8);7-9H,2-5H2,1H3
SMILES:
CCC(CO)(CO)CO.CC1=C(C=CC=C1N=C=O)N=C=O.C1CCC(=O)NCC1
Molecular Formula:
C21H31N3O6
Molecular Weight:
421.494
2H-Azepin-2-one, hexahydro-, polymer with 1,3-diisocyanatomethylbenzene and 2-ethyl-2-(hydroxymethyl
CAS No.: 121193-19-9
Main Products
VCID: VC0055726
Molecular Formula: C21H31N3O6
Molecular Weight: 421.494
CAS No. | 121193-19-9 |
---|---|
Product Name | 2H-Azepin-2-one, hexahydro-, polymer with 1,3-diisocyanatomethylbenzene and 2-ethyl-2-(hydroxymethyl |
Molecular Formula | C21H31N3O6 |
Molecular Weight | 421.494 |
IUPAC Name | azepan-2-one;1,3-diisocyanato-2-methylbenzene;2-ethyl-2-(hydroxymethyl)propane-1,3-diol |
Standard InChI | InChI=1S/C9H6N2O2.C6H11NO.C6H14O3/c1-7-8(10-5-12)3-2-4-9(7)11-6-13;8-6-4-2-1-3-5-7-6;1-2-6(3-7,4-8)5-9/h2-4H,1H3;1-5H2,(H,7,8);7-9H,2-5H2,1H3 |
Standard InChIKey | CLAYHANRDXEHCL-UHFFFAOYSA-N |
SMILES | CCC(CO)(CO)CO.CC1=C(C=CC=C1N=C=O)N=C=O.C1CCC(=O)NCC1 |
Synonyms | 2H-Azepin-2-one, hexahydro-, polymer with 1,3-diisocyanatomethylbenzene and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol |
PubChem Compound | 44153642 |
Last Modified | Nov 11 2021 |
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